Cas no 2580252-52-2 (3-chloro-1H-pyrazole-4-sulfonamide)

3-Chloro-1H-pyrazole-4-sulfonamide is a heterocyclic sulfonamide derivative with a pyrazole core, characterized by the presence of a chloro substituent at the 3-position and a sulfonamide group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its reactive chloro and sulfonamide functionalities enable selective modifications, making it valuable for constructing more complex molecular architectures. The pyrazole scaffold is known for its stability and bioactivity, contributing to potential applications in medicinal chemistry. The compound’s well-defined structure and synthetic utility underscore its importance in research and industrial applications requiring precise functionalization.
3-chloro-1H-pyrazole-4-sulfonamide structure
2580252-52-2 structure
Product Name:3-chloro-1H-pyrazole-4-sulfonamide
CAS No:2580252-52-2
MF:C3H4ClN3O2S
MW:181.600757598877
CID:5662331
PubChem ID:165885975
Update Time:2025-10-28

3-chloro-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • EN300-27733480
    • 3-chloro-1H-pyrazole-4-sulfonamide
    • 2580252-52-2
    • Inchi: 1S/C3H4ClN3O2S/c4-3-2(1-6-7-3)10(5,8)9/h1H,(H,6,7)(H2,5,8,9)
    • InChI Key: QQFCPOJRIXQIKZ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=NN1)S(N)(=O)=O

Computed Properties

  • Exact Mass: 180.9712752g/mol
  • Monoisotopic Mass: 180.9712752g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 97.2Ų

3-chloro-1H-pyrazole-4-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27733480-0.05g
3-chloro-1H-pyrazole-4-sulfonamide
2580252-52-2 95.0%
0.05g
$1032.0 2025-03-19
Enamine
EN300-27733480-0.1g
3-chloro-1H-pyrazole-4-sulfonamide
2580252-52-2 95.0%
0.1g
$1081.0 2025-03-19
Enamine
EN300-27733480-0.25g
3-chloro-1H-pyrazole-4-sulfonamide
2580252-52-2 95.0%
0.25g
$1131.0 2025-03-19
Enamine
EN300-27733480-0.5g
3-chloro-1H-pyrazole-4-sulfonamide
2580252-52-2 95.0%
0.5g
$1180.0 2025-03-19
Enamine
EN300-27733480-1.0g
3-chloro-1H-pyrazole-4-sulfonamide
2580252-52-2 95.0%
1.0g
$1229.0 2025-03-19
Enamine
EN300-27733480-2.5g
3-chloro-1H-pyrazole-4-sulfonamide
2580252-52-2 95.0%
2.5g
$2408.0 2025-03-19
Enamine
EN300-27733480-5.0g
3-chloro-1H-pyrazole-4-sulfonamide
2580252-52-2 95.0%
5.0g
$3562.0 2025-03-19
Enamine
EN300-27733480-10.0g
3-chloro-1H-pyrazole-4-sulfonamide
2580252-52-2 95.0%
10.0g
$5283.0 2025-03-19
Enamine
EN300-27733480-1g
3-chloro-1H-pyrazole-4-sulfonamide
2580252-52-2
1g
$1229.0 2023-09-10
Enamine
EN300-27733480-5g
3-chloro-1H-pyrazole-4-sulfonamide
2580252-52-2
5g
$3562.0 2023-09-10

Additional information on 3-chloro-1H-pyrazole-4-sulfonamide

Professional Introduction to 3-chloro-1H-pyrazole-4-sulfonamide (CAS No. 2580252-52-2)

3-chloro-1H-pyrazole-4-sulfonamide, identified by the chemical abstracts service number 2580252-52-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic sulfonamide derivative has garnered attention due to its versatile structural framework and potential biological activities. The presence of both chloro and sulfonamide functional groups makes it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The pyrazole core is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of a chloro substituent at the 3-position and a sulfonamide group at the 4-position enhances the compound's pharmacological profile, potentially improving its binding affinity and metabolic stability. This structural motif has been extensively studied for its role in modulating biological pathways associated with inflammation, cancer, and infectious diseases.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-chloro-1H-pyrazole-4-sulfonamide and biological targets. Studies suggest that the sulfonamide moiety can form hydrogen bonds with polar residues in protein active sites, while the chloro group may engage in hydrophobic interactions or participate in π-stacking interactions. These insights have guided the design of derivatives with enhanced potency and selectivity.

In the context of oncology research, 3-chloro-1H-pyrazole-4-sulfonamide has been investigated for its potential antitumor properties. Preclinical studies have demonstrated that sulfonamide derivatives can inhibit key enzymes involved in tumor proliferation, such as kinases and cyclases. The chloro substituent further contributes to this activity by modulating enzyme conformational changes necessary for signal transduction pathways relevant to cancer cell growth. Additionally, the compound's ability to cross cell membranes suggests it may be suitable for systemic therapy.

The antimicrobial potential of 3-chloro-1H-pyrazole-4-sulfonamide has also been explored. Sulfonamides are known for their mechanism of action against bacteria by inhibiting dihydropteroate synthase, a critical enzyme in folic acid biosynthesis. The structural features of this compound may enhance its efficacy against drug-resistant strains by improving binding affinity or reducing metabolic degradation. This makes it a valuable candidate for developing new antibiotics or combination therapies.

In conclusion, 3-chloro-1H-pyrazole-4-sulfonamide (CAS No. 2580252-52-2) represents a promising scaffold for pharmaceutical innovation. Its unique structural characteristics, combined with emerging research findings, position it as a key compound in the development of next-generation therapeutics. Continued investigation into its biological activities and interaction mechanisms will likely uncover new therapeutic applications, reinforcing its significance in modern drug discovery efforts.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd